![molecular formula C12H9Cl2N B3170004 2',4'-Dichloro-[1,1'-biphenyl]-4-amine CAS No. 939757-52-5](/img/structure/B3170004.png)
2',4'-Dichloro-[1,1'-biphenyl]-4-amine
Overview
Description
2,4'-Dichloro-[1,1'-biphenyl]-4-amine, also known as DCBPA, is an organic compound that has been widely studied due to its potential applications in scientific research. This compound has been synthesized in multiple ways and has been used for a variety of purposes.
Mechanism of Action
2',4'-Dichloro-[1,1'-biphenyl]-4-amine is believed to act as an agonist of certain G-protein coupled receptors, which are proteins that play a role in the regulation of various cellular processes. By binding to these receptors, this compound is thought to be able to modulate the activity of the cell, leading to changes in the cell’s behavior.
Biochemical and Physiological Effects
This compound has been shown to have both biochemical and physiological effects on the body. Biochemically, this compound has been shown to affect the activity of certain enzymes and proteins, which can lead to changes in the metabolism of various compounds in the body. Physiologically, this compound has been shown to affect the activity of certain hormones, such as estrogen, which can lead to changes in the reproductive system.
Advantages and Limitations for Lab Experiments
2',4'-Dichloro-[1,1'-biphenyl]-4-amine has several advantages when used in scientific experiments. It is relatively stable, so it can be stored for long periods of time without degrading. It is also easily synthesized, making it easy to obtain. However, there are some limitations to using this compound in experiments. It is a relatively weak agonist, so it may not be suitable for certain types of experiments. Additionally, it can be toxic to certain organisms, so care must be taken when using it in experiments.
Future Directions
2',4'-Dichloro-[1,1'-biphenyl]-4-amine has a wide range of potential applications in scientific research. It could be used to study the effects of various drugs and chemicals on the body, as well as the effects of hormones on the reproductive system. Additionally, this compound could be used to study the effects of environmental toxins on the body. It could also be used to study the effects of various drugs on the central nervous system and the effects of different drugs on the metabolism of various compounds. Finally, this compound could be used to study the effects of various drugs on the immune system.
Scientific Research Applications
2',4'-Dichloro-[1,1'-biphenyl]-4-amine has been used in scientific research to study the effects of various drugs and chemicals on the human body. It has been used to study the effects of drugs on the central nervous system, as well as the effects of various environmental toxins on the body. This compound has also been used to study the effects of various hormones on the body, such as the effects of estrogen on the reproductive system.
properties
IUPAC Name |
4-(2,4-dichlorophenyl)aniline | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9Cl2N/c13-9-3-6-11(12(14)7-9)8-1-4-10(15)5-2-8/h1-7H,15H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JOEYVWJDOFQLJM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=C(C=C(C=C2)Cl)Cl)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9Cl2N | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.11 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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